Cas no 1829-25-0 (1-Methoxy-1,2-Benziodoxol-3-(1h)-One)

1-Methoxy-1,2-Benziodoxol-3-(1h)-One structure
1829-25-0 structure
Product Name:1-Methoxy-1,2-Benziodoxol-3-(1h)-One
CAS No:1829-25-0
MF:C8H7IO3
MW:278.043854951859
MDL:MFCD18909743
CID:1376083
PubChem ID:13741469
Update Time:2025-04-20

1-Methoxy-1,2-Benziodoxol-3-(1h)-One Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benziodoxol-3(1H)-one, 1-methoxy-
    • 1-methoxy-1H-1λ3-benzo[d][1,2]iodoxol-3-one
    • SCHEMBL12211388
    • CS-0449195
    • 1-Methoxy-1,2-benziodoxol-3-(1H)-one
    • 1829-25-0
    • 1-methoxy-1lambda3,2-benziodoxol-3-one
    • 1-methoxy-3H-1
    • 1-Methoxy-1lambda3-benzo[d][1,2]iodaoxol-3(1H)-one
    • MFCD18909743
    • 1-methoxy-1?(3),2-benziodaoxol-3-one
    • SY318997
    • E?,2-benziodaoxol-3-one
    • doi:10.14272/LUERUKOXOOMVNM-UHFFFAOYSA-N.1
    • s11240
    • 1-Methoxy-1,2-Benziodoxol-3-(1h)-One
    • MDL: MFCD18909743
    • Inchi: 1S/C8H7IO3/c1-11-9-7-5-3-2-4-6(7)8(10)12-9/h2-5H,1H3
    • InChI Key: LUERUKOXOOMVNM-UHFFFAOYSA-N
    • SMILES: I1(C2C=CC=CC=2C(=O)O1)OC

Computed Properties

  • Exact Mass: 277.94399g/mol
  • Monoisotopic Mass: 277.94399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5Ų

1-Methoxy-1,2-Benziodoxol-3-(1h)-One Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 70.00 2022-06-04
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Alichem
A159001877-1g
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$294.00 2023-09-02
Alichem
A159001877-5g
1-Methoxy-1,2-benziodoxol-3-(1H)-one
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Alichem
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Advanced ChemBlocks
M23805-250MG
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Advanced ChemBlocks
M23805-1G
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$110 2023-09-15
Advanced ChemBlocks
M23805-5G
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1PlusChem
1P01DLEG-250mg
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